Cas no 690270-65-6 (Balapiravir Hydrochloride)

• Product Name: Balapiravir Hydrochloride
• CAS No: 690270-65-6
• MF: C₂₁H₃₁ClN₆O₈
• MW: 530.959244012833
• CID: 2662113
• Update Time: 2023-11-22

Balapiravir Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-2-azido-3,4-bis(2-methylpropanoyloxy)oxolan-2-yl]methyl 2-methylpropanoate,hydrochloride
• Balapiravir hydrochloride [USAN]
• Balapiravir hydrochloride (USAN)
• C860V13650
• D09583
• Cytidine, 4'-C-azido-, 2',3',5'-tris(2-methylpropanoate), hydrochloride (1:1)
• 4-Amino-1-(4-C-azido-2',3',5'-tri-O-(2-methylpropanoyl)-beta-D-ribofuranosyl)pyrimidin- 2(1H)-one monohydrochloride
• Balapiravir hydrochloride
• Balapiravir Hydrochloride

• Inchi： 1S/C21H30N6O8.ClH/c1-10(2)17(28)32-9-21(25-26-23)15(34-19(30)12(5)6)14(33-18(29)11(3)4)16(35-21)27-8-7-13(22)24-20(27)31;/h7-8,10-12,14-16H,9H2,1-6H3,(H2,22,24,31);1H/t14-,15+,16-,21-;/m1./s1
• InChI Key： RAJFQMDUVDHLII-PYZPAVLJSA-N
• SMILES： Cl.O1[C@H]([C@@H]([C@@H]([C@]1(COC(C(C)C)=O)N=[N+]=[N-])OC(C(C)C)=O)OC(C(C)C)=O)N1C(N=C(C=C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 971
• Topological Polar Surface Area: 161

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds